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Compound of Interest

Compound Name: Dihydroaeruginoic acid

Cat. No.: B016911 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical aspect of laboratory operations. This

document provides essential safety and logistical information for the proper disposal of

Dihydroaeruginoic Acid.

Dihydroaeruginoic acid is an antibiotic agent isolated from Pseudomonas fluorescens.[1][2]

While the substance is not classified as hazardous according to the Globally Harmonized

System (GHS), adherence to proper disposal protocols is necessary to ensure environmental

safety and regulatory compliance.[3]

Safety and Hazard Information
According to the Safety Data Sheet (SDS), dihydroaeruginoic acid presents a low hazard

profile.[3] However, it is designated as a water hazard class 1, indicating it is slightly hazardous

for water.[3] Therefore, precautions must be taken to prevent large quantities from entering

groundwater, watercourses, or sewage systems.[3]

Hazard Ratings Summary:

Rating System Health Fire Reactivity

NFPA 0 0 0

HMIS 0 0 0
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Source: Cayman Chemical Safety Data Sheet[3]

Disposal Procedures
The recommended disposal method for dihydroaeruginoic acid depends on the quantity and

local regulations.

For Small Quantities:

Smaller quantities of dihydroaeruginoic acid can be disposed of with household waste.[3]

For Larger Quantities and Uncleaned Packaging:

Disposal of larger quantities and any uncleaned packaging must be conducted in accordance

with official regulations.[3] It is the responsibility of the user to develop proper handling and

disposal methods based on the actual conditions of use.[3]

Experimental Workflow for Disposal Decision-Making:

The following diagram outlines the decision-making process for the proper disposal of

dihydroaeruginoic acid.
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Disposal Protocol for Dihydroaeruginoic Acid
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Disposal decision workflow for Dihydroaeruginoic Acid.

Step-by-Step Disposal Protocol:

Quantify Waste: Determine the amount of dihydroaeruginoic acid waste to be disposed of.

Consult Safety Data Sheet: Always refer to the most current SDS for the compound.
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Evaluate Quantity:

For small quantities, co-disposal with regular laboratory or household waste may be

permissible, provided it aligns with institutional policies.[3]

For larger quantities or uncleaned packaging, proceed to the next step.[3]

Review Regulations: Consult your institution's Environmental Health and Safety (EHS)

department and review local, state, and federal regulations regarding chemical waste

disposal.

Package and Label: Securely package the waste in a compatible container. Label the

container clearly with the chemical name and any required hazard information as per

regulatory guidelines.

Professional Disposal: Arrange for the collection and disposal of the waste through a

licensed and reputable chemical waste disposal company.

Record Keeping: Maintain accurate records of the disposal process, including dates,

quantities, and the disposal vendor used.

First-Aid Measures
In the event of exposure, the following first-aid measures are recommended:

After inhalation: Move the individual to fresh air. Consult a doctor if complaints arise.[3]

After skin contact: The product is generally not irritating to the skin.[3]

After eye contact: Rinse the opened eye for several minutes under running water.[3]

After swallowing: If symptoms persist, consult a doctor.[3]

No special measures are generally required for handling dihydroaeruginoic acid.[3] Standard

precautionary measures for handling chemicals should be followed.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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